2'-Deoxy-5'-O-DMT-5-iodouridine
Overview
Description
Scientific Research Applications
C30H29IN2O7 C_{30}H_{29}IN_{2}O_{7} C30H29IN2O7
and a molecular weight of 656.46 , has several unique applications in the field of scientific research:Proteomics Research
2’-Deoxy-5’-O-DMT-5-iodouridine: is utilized in proteomics research for the study of protein expression and function. It serves as a biochemical tool to investigate the complex interactions within the proteome, the entire set of proteins expressed by a genome .
Antiviral Activity
This compound exhibits antiviral activity against certain viruses. It is a pyrimidine analog that can be incorporated into viral DNA, thereby inhibiting viral replication. This property makes it valuable for researching treatments for viral infections .
Radiosensitization
In cancer studies, 2’-Deoxy-5’-O-DMT-5-iodouridine is used as a radiosensitizer. It enhances the effectiveness of radiation therapy by making cancer cells more susceptible to the damage caused by radiation .
Molecular Combing Assay
The compound is employed in molecular combing assays or DNA fiber assays. These assays are crucial for visualizing and analyzing the structure and function of DNA at the single-molecule level .
Nucleoside Analog Research
As a nucleoside analog, 2’-Deoxy-5’-O-DMT-5-iodouridine is extensively used in biomedical research, particularly in the study of pernicious viral afflictions. It serves as a model compound to understand the mechanism of action of nucleoside analogs in therapeutic applications .
Drug Development
The biochemical properties of 2’-Deoxy-5’-O-DMT-5-iodouridine make it a candidate for drug development, especially in the design of new antiviral and anticancer drugs. Its incorporation into DNA and RNA can lead to the development of novel therapeutic agents.
Each of these applications leverages the unique biochemical properties of 2’-Deoxy-5’-O-DMT-5-iodouridine to advance scientific understanding and develop new treatments for various diseases. The compound’s versatility in research underscores its importance in the field of molecular biology and medicine. For further detailed information, including experimental procedures and results, researchers should refer to scientific literature and product specifications .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2’-Deoxy-5’-O-DMT-5-iodouridine is the DNA of viruses . This compound is a pyrimidine analog that closely approximates the configuration of thymidine, one of the four building blocks of DNA .
Mode of Action
2’-Deoxy-5’-O-DMT-5-iodouridine acts as an antiviral agent by inhibiting viral replication . It substitutes itself for thymidine in viral DNA, which in turn inhibits thymidylate phosphorylase and viral DNA polymerases from properly functioning . This results in the production of faulty DNA, which cannot infect or destroy tissue .
Biochemical Pathways
The compound affects the DNA synthesis pathway in viruses . By substituting itself for thymidine in the DNA of the virus, it disrupts the normal replication process . This leads to the production of non-functional viral DNA, which cannot infect new cells or produce new virus particles .
Pharmacokinetics
Its molecular weight is 65646 , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties
Result of Action
The result of the action of 2’-Deoxy-5’-O-DMT-5-iodouridine is the inhibition of viral replication . By disrupting the DNA synthesis process in viruses, it prevents the production of new virus particles . This can help to limit the spread of the virus and reduce the severity of the infection .
properties
IUPAC Name |
1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-5-iodopyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H29IN2O7/c1-37-22-12-8-20(9-13-22)30(19-6-4-3-5-7-19,21-10-14-23(38-2)15-11-21)39-18-26-25(34)16-27(40-26)33-17-24(31)28(35)32-29(33)36/h3-15,17,25-27,34H,16,18H2,1-2H3,(H,32,35,36)/t25-,26+,27+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLDUYGSOCGOJTP-OYUWMTPXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CC(O4)N5C=C(C(=O)NC5=O)I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H](C[C@@H](O4)N5C=C(C(=O)NC5=O)I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H29IN2O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10452859 |
Source
|
| Record name | 1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-5-iodopyrimidine-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10452859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
656.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
104375-88-4 |
Source
|
| Record name | 1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-5-iodopyrimidine-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10452859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
